Cas no 2137092-65-8 (3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline)

• Product Name: 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline
• CAS No: 2137092-65-8
• MF: C₉H₁₀F₃N
• MW: 189.177612781525
• CID: 5913759
• PubChem ID: 96069434
• Update Time: 2025-08-05

3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline
• 2137092-65-8
• EN300-701388

• Inchi： 1S/C9H10F3N/c1-6(9(10,11)12)7-3-2-4-8(13)5-7/h2-6H,13H2,1H3/t6-/m1/s1
• InChI Key： GELAXKCHNJCAAL-ZCFIWIBFSA-N
• SMILES： FC([C@H](C)C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 189.07653381g/mol
• Monoisotopic Mass: 189.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline

3-[(2R)-1,1,1-Trifluoropropan-2-yl]Aniline: A Comprehensive Overview

3-[(2R)-1,1,1-Trifluoropropan-2-yl]Aniline (CAS No. 2137092-65-8) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic amines and is characterized by its unique structure, which combines an aniline moiety with a trifluoropropane substituent. The (2R) configuration denotes the stereochemistry at the chiral center, adding another layer of complexity and specificity to its properties.

Recent studies have highlighted the potential of 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline in various applications, particularly in pharmaceuticals and materials science. Its trifluoromethyl group imparts unique electronic and steric effects, making it an ideal candidate for drug design. For instance, researchers have explored its role as a building block in the synthesis of bioactive compounds targeting specific receptors. The aniline core provides aromaticity and hydrogen bonding capabilities, while the trifluoropropane substituent enhances lipophilicity and stability.

The synthesis of 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline involves a combination of nucleophilic substitution and stereoselective reactions. One notable approach employs the use of chiral catalysts to ensure high enantiomeric excess during the formation of the chiral center. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound is also relatively stable under normal storage conditions but should be protected from moisture and light to prevent degradation.

One of the most promising applications of 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline lies in its use as an intermediate in pharmaceutical chemistry. Its ability to act as a precursor for more complex molecules has been demonstrated in several recent studies. For example, researchers have utilized it in the synthesis of novel antidepressants and antiviral agents. The compound's stereochemistry plays a crucial role in determining its biological activity, making it a valuable tool in drug discovery.

Beyond pharmaceuticals, 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline has also found applications in materials science. Its electronic properties make it a potential candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent advancements in nanotechnology have further expanded its utility by incorporating it into self-assembled monolayers (SAMs) for surface modification purposes.

The environmental impact of 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline is another area of active research. Studies have shown that while it is not inherently hazardous under normal conditions, its disposal should follow standard protocols to minimize ecological risks. Researchers are currently exploring biodegradation pathways to enhance its sustainability profile.

In conclusion, 3-[(2R)-1,1,1-trifluoropropan-2-yl]aniline (CAS No. 2137092658) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and stereochemical properties make it an invaluable asset in modern chemistry. As research continues to uncover new possibilities for this compound, its role in advancing both scientific knowledge and industrial innovation is expected to grow significantly.